Cas no 226901-50-4 (2-(5-Nitro-1H-indol-1-yl)acetic Acid)

• Product Name: 2-(5-Nitro-1H-indol-1-yl)acetic Acid
• CAS No: 226901-50-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD11205787
• CID: 2836692
• Update Time: 2025-04-21

2-(5-Nitro-1H-indol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Nitro-1H-indol-1-yl)acetic acid
• 2-(5-nitro-1H-indol-1-yl)acetic acid
• 1H-Indole-1-acetic acid, 5-nitro-
• 2-(5-nitroindol-1-yl)acetic acid
• NE52075
• Z910843216
• 2-(5-Nitro-1H-indol-1-yl)acetic Acid

• MDL： MFCD11205787
• Inchi： 1S/C10H8N2O4/c13-10(14)6-11-4-3-7-5-8(12(15)16)1-2-9(7)11/h1-5H,6H2,(H,13,14)
• InChI Key： DEZZRGNPRLQDCF-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04840674 g/mol
• Monoisotopic Mass: 220.04840674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88
• Molecular Weight: 220.18